Cas no 401794-91-0 (1-(3-Chlorophenyl)piperazine-2,3-dione)
401794-91-0 structure
Product Name:1-(3-Chlorophenyl)piperazine-2,3-dione
CAS No:401794-91-0
MF:C10H9ClN2O2
MW:224.643661260605
CID:2825936
PubChem ID:54459842
Update Time:2025-04-21
1-(3-Chlorophenyl)piperazine-2,3-dione Chemical and Physical Properties
Names and Identifiers
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- DTXSID00711487
- 1-(3-Chlorophenyl)piperazine-2,3-dione
- 401794-91-0
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- Inchi: 1S/C10H9ClN2O2/c11-7-2-1-3-8(6-7)13-5-4-12-9(14)10(13)15/h1-3,6H,4-5H2,(H,12,14)
- InChI Key: XAVSJMKEALZRGC-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1C(C(NCC1)=O)=O
Computed Properties
- Exact Mass: 224.0352552Da
- Monoisotopic Mass: 224.0352552Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.4Ų
1-(3-Chlorophenyl)piperazine-2,3-dione Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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